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Compound of Interest

Compound Name: Basic brown 16

Cat. No.: B008369 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the core physical and chemical

characteristics of Basic Brown 16, a single azo dye primarily utilized in non-oxidative hair dye

formulations.[1][2] The information presented is intended to support research, development,

and quality control activities by providing key data points and standardized experimental

methodologies.

Physical and Chemical Properties
Basic Brown 16 is chemically identified as [8-[(4-aminophenyl)diazenyl]-7-hydroxynaphthalen-

2-yl]-trimethylazanium;chloride.[1] It is typically supplied as a powder for use in cosmetic

products.[2][3] The key physical and chemical properties are summarized in Table 1.

Table 1: Physical and Chemical Properties of Basic Brown 16
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Property Value References

Appearance Dark green to black powder [1][4][5][6][7]

Physical Form Solid, Powder, Granules [5][8][9]

CAS Number 26381-41-9 [1][8][9][10][11][12]

Molecular Formula C₁₉H₂₁ClN₄O [1][6][8][9][10][12]

Molecular Weight 356.85 g/mol [1][9][10][12]

Melting Point
169-175 °C (with

decomposition)
[1][4][7]

Density 1.2 g/cm³ [9]

Solubility in Water
>100 g/L at room temperature;

373 g/L at 20°C
[1][4][7]

Solubility in Ethanol
10-100 g/L at room

temperature
[4][7]

Solubility in DMSO
50-200 g/L at room

temperature
[4][7]

Partition Coefficient (Log P) -0.74 (pH 9.95, 23°C) [7]

Spectroscopic and Morphological Characteristics
Spectroscopic analysis is fundamental for the structural elucidation and qualitative assessment

of Basic Brown 16.[1] As an azo dye, it exhibits characteristic absorption in the UV-Visible

spectrum.[1] Morphological analysis using techniques like Field Emission Scanning Electron

Microscopy (FESEM) can reveal details about the powder's surface texture, porosity, and

crystal habit.[1]

Table 2: Spectroscopic Data for Basic Brown 16
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Spectroscopic Technique Characteristic Data Reference

UV-Visible Spectroscopy
λmax: 218 nm, 259 nm, 478

nm
[1]

¹H Nuclear Magnetic

Resonance (NMR)

δ 3.3 ppm (trimethylammonium

group); δ 7.8–8.2 ppm

(aromatic protons)

[1]

Experimental Protocols
Detailed methodologies are crucial for the accurate and reproducible characterization of Basic
Brown 16 powder. The following sections outline standard protocols for determining key

physical properties.

The melting point of a crystalline solid provides a sharp indication of its purity.[13] Impurities

typically cause a depression and broadening of the melting point range.[13] The capillary

method is a standard technique for this determination.

Methodology:

Sample Preparation: A small amount of finely powdered Basic Brown 16 is introduced into a

glass capillary tube, which is sealed at one end.[14][15] The tube is tapped gently to pack the

powder to a height of 1-2 mm.[14][15]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb.[15] This assembly is placed in a heating apparatus, such

as a Thiele tube or a digital Mel-Temp device.[13]

Heating and Observation: The apparatus is heated slowly, at a rate of approximately 2°C per

minute, as the temperature approaches the expected melting point.[13]

Data Recording: Two temperatures are recorded: T1, the temperature at which the first drop

of liquid appears, and T2, the temperature at which the entire sample becomes liquid.[14]

The melting point is reported as the range T1-T2.[13]
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Start

Prepare Sample:
- Finely powder Basic Brown 16
- Pack into sealed capillary tube

Setup Apparatus:
- Attach capillary to thermometer

- Place in heating block (e.g., Mel-Temp)

Heat Slowly
(~2°C/min near melting point)

Observe Sample:
- Note temperature T1 (first liquid)
- Note temperature T2 (all liquid)

Report Melting Point Range
(T1 - T2)

End

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Disperse Powder Sample
(Dry Feeder or Wet Cell)

Illuminate with Laser Beam
in Analyzer Measurement Cell

Detect Scattered Light
Pattern with Detector Array

Analyze Data:
- Apply Mie/Fraunhofer Theory

- Calculate Size Distribution

Report Results:
- D10, D50, D90 values

- Distribution Curve

End
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High Water Solubility
(>100 g/L)

Ease of Formulation
(Aqueous bases)

Rapid & Uniform DissolutionParticle Size Distribution

Molecular Structure &
Affinity for Keratin

Dye Binding & Retention
(Color Longevity)

Effective & Consistent
Hair Coloration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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